Cas no 57469-76-8 (Ibuprofen lysinate)

Ibuprofen lysinate Properties

Names and Identifiers

• Ibuprofen lysinate
• 2-(4-Isobutylphenyl)propionic acid lysinate
• 2,6-diaminohexanoic acid,2-[4-(2-methylpropyl)phenyl]propanoic acid
• (2R)-2,6-diaminohexanoic acid
• D,L-lysine salt of 2-(4-isobutyl-phenyl)-propionic acid
• IBUPROFEN LYSINE
• ibuprofen-lysinate
• Lysin p-Isobutylphenylpropionat
• lysine p-isobutylphenylpropionate
• (RS)-2-(4-(2-Methylpropyl)phenyl)propanoic acid D,L-lysine salt
• AC-32764
• NeoProfen;ibuprofen-Lys
• 2,6-Diaminohexanoic acid;2-[4-(2-methylpropyl)phenyl]propanoic acid
• FT-0670262
• (RS)-2-[4-(2-methylpropyl)phenyl]propanoic acid D,L-lysine salt
• Ibuprofen DL-lysine
• AC-19865
• 079X7DL13M
• 57469-76-8
• DL-LYSINE, MONO(.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE)
• DTXSID50432054
• (2S)-2,6-diaminohexanoic acid;2-[4-(2-methylpropyl)phenyl]propanoic acid
• 2,6-Diaminohexanoic acid compound with 2-(4-isobutylphenyl)propanoic acid (1:1)
• Lysine, mono(alpha-methyl-4-(2-methylpropyl)benzeneacetate)
• starbld0004237
• FT-0670261
• (R)-(-)-IBUPROFEN, (S)-(+)-LYSINATE
• BCP27681
• SCHEMBL44616
• DL-Lysine, mono(alpha-methyl-4-(2-methylpropyl)benzeneacetate)
• Ibuprofen D,L-lysinate
• AKOS015963349
• LYSINE, .ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE (1:1)
• LYSINE, MONO(.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE)
• Lysine, alpha-methyl-4-(2-methylpropyl)benzeneacetate (1:1)
• UNII-079X7DL13M
• +Expand

• InChIKey： IHHXIUAEPKVVII-ZSCHJXSPSA-N
• Inchi： InChI=1S/C13H18O2.C6H14N2O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10)/t;5-/m.0/s1
• SMILES： CC(C)CC1=CC=C(C(C)C(O)=O)C=C1.NCCCC[C@H](N)C(O)=O

Computed Properties

• Exact Mass: 352.23600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 352.236
• Heavy Atom Count: 25
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 127A^2

Experimental Properties

• LogP: 4.00110
• PSA: 126.64000
• Boiling Point: 319.6 °C at 760 mmHg
• Flash Point: 319.6 °C at 760 mmHg